![molecular formula C18H22ClNO B1530997 3-Chloro-N-[2-(2,5-dimethylphenoxy)propyl]-4-methylaniline CAS No. 1040681-55-7](/img/structure/B1530997.png)
3-Chloro-N-[2-(2,5-dimethylphenoxy)propyl]-4-methylaniline
Overview
Description
“3-Chloro-N-[2-(2,5-dimethylphenoxy)propyl]-4-methylaniline” is a chemical compound with the molecular formula C18H22ClNO and a molecular weight of 303.83 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 18 carbon atoms, 22 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom .Scientific Research Applications
Photochemical Generation and Reactivity : Research on photochemical properties and reactivity patterns, such as the study on the generation and reactivity of 4-aminophenyl cation by photolysis of 4-chloroaniline, provides insights into the photochemical pathways and potential applications of similar compounds in synthesizing complex organic molecules (Guizzardi et al., 2001).
Aggregation Control in Solvents : Understanding the structural factors controlling the aggregation of lithium phenolates in solvents, as detailed by Jackman and Smith (1988), can inform the manipulation of similar compounds' solvation and aggregation behaviors for improved performance in various chemical reactions and processes (Jackman & Smith, 1988).
Electrochemical Synthesis and Reactions : Investigations into the electrochemical behaviors, such as the preparation of functionalized isoprene units via electrooxidative processes, highlight the compound's potential utility in synthesizing novel organic materials with specific functional groups (Uneyama et al., 1983).
Supramolecular Structures : Studies on the supramolecular structures of related compounds, for example, examining the structures of dimethyl-1,3-dioxane-4,6-dione derivatives, contribute to understanding how such compounds can be used in designing new materials with specific optical or structural properties (Low et al., 2002).
Detoxification Mechanisms : Research on enzymes capable of detoxifying phosphate triesters provides a basis for studying how similar compounds might be broken down in biological systems, offering insights into potential bioremediation applications or understanding environmental persistence (Hutson et al., 1972).
Properties
IUPAC Name |
3-chloro-N-[2-(2,5-dimethylphenoxy)propyl]-4-methylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClNO/c1-12-5-6-14(3)18(9-12)21-15(4)11-20-16-8-7-13(2)17(19)10-16/h5-10,15,20H,11H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWNPQAHFGVUHQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OC(C)CNC2=CC(=C(C=C2)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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